Cas no 185985-40-4 (2,3-Dichloro-5-fluoropyridine)

• Product Name: 2,3-Dichloro-5-fluoropyridine
• CAS No: 185985-40-4
• MF: C₅H₂Cl₂FN
• MW: 165.980482578278
• MDL: MFCD08669666
• CID: 135285
• PubChem ID: 18520008
• Update Time: 2025-09-19

2,3-Dichloro-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-fluoropyridine
• C5H2Cl2FN
• Pyridine,2,3-dichloro-5-fluoro-
• 2,3,5-TRIFLUOROBENZYL CYANIDE
• ABBYPHARMA AP-31-5779
• AC-5997
• Pyridine,2,3-dichloro-5-fluoro
• Pyridine, 2,3-dichloro-5-fluoro-
• BBL103506
• STL557316
• FCH862315
• LF10524
• PC49213
• AB0023036
• AX8160398
• AM20050907
• W4019
• SCHEMBL1427764
• J-506924
• DTXSID70594380
• AKOS005259318
• 185985-40-4
• EN300-132543
• MFCD08669666
• FT-0688420
• SY111312
• YIYIQENCPIISLL-UHFFFAOYSA-N
• DS-12561
• A848136
• CS-0030569
• 2,3-DICHLORO-5-FLUORO-PYRIDINE

• MDL： MFCD08669666
• Inchi： 1S/C5H2Cl2FN/c6-4-1-3(8)2-9-5(4)7/h1-2H
• InChI Key： YIYIQENCPIISLL-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1)F)Cl

Computed Properties

• Exact Mass: 164.95500
• Monoisotopic Mass: 164.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.528
• Water Partition Coefficient: Slightly soluble in chloroform, methanol and water.
• PSA: 12.89000
• LogP: 2.52750
• Vapor Pressure: No data available

2,3-Dichloro-5-fluoropyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines